Cas no 6270-57-1 (Diethyl 3,4-dihydroxyfuran-2,5-dicarboxylate)

• Product Name: Diethyl 3,4-dihydroxyfuran-2,5-dicarboxylate
• CAS No: 6270-57-1
• MF: C₁₀H₁₂O₇
• MW: 244.198083877563
• MDL: MFCD00092386
• CID: 519343
• PubChem ID: 234848
• Update Time: 2025-06-14

Diethyl 3,4-dihydroxyfuran-2,5-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• Diethyl 3,4-dihydroxyfuran-2,5-dicarboxylate
• 2,5-Furandicarboxylicacid, 3,4-dihydroxy-, 2,5-diethyl ester
• diethyl 3,4-dihydroxy-2,5-furandicarboxylate
• 2,5-diethyl 3,4-dihydroxyfuran-2,5-dicarboxylate
• 2,5-bis[ethoxy(hydroxy)methylidene]oxolane-3,4-dione
• 3,4-dihydroxy-furan-2,5-dicarboxylic acid diethyl ester
• NSC35562
• PubChem7048
• Maybridge4_000491
• JGCMPUKYPRCPRE-UHFFFAOYSA-N
• HMS1522G07
• C10H12O7
• OR8077
• N
• SCHEMBL9826324
• MFCD00092386
• CHEMBL253876
• NSC-35562
• NCGC00177524-01
• DTXSID70284092
• SY106724
• FD10706
• SR-01000640958-1
• 6270-57-1
• BRD-K79947271-001-01-3
• 2,5-Furandicarboxylic acid, 3,4-dihydroxy-, diethyl ester
• CCG-51669
• J-520291
• CS-0151861
• AKOS016008876
• DS-5021
• DB-017782
• IDI1_031073
• AKOS015914566

• MDL： MFCD00092386
• Inchi： 1S/C10H12O7/c1-3-15-9(13)7-5(11)6(12)8(17-7)10(14)16-4-2/h11-12H,3-4H2,1-2H3
• InChI Key： JGCMPUKYPRCPRE-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OCC)=C(C(=C1C(=O)OCC)O)O

Computed Properties

• Exact Mass: 244.05800
• Monoisotopic Mass: 244.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 106
• XLogP3: 2.5

Experimental Properties

• Density: 1.486
• Melting Point: 178-180
• Boiling Point: 329.9°C at 760 mmHg
• Flash Point: 124.3°C
• Refractive Index: 1.569
• PSA: 106.20000
• LogP: 1.04420
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

Diethyl 3,4-dihydroxyfuran-2,5-dicarboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： S24/25
• Hazardous Material Identification：
• Safety Term：S24/25
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid esters
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid and derivatives Furoic acid esters

Additional information on Diethyl 3,4-dihydroxyfuran-2,5-dicarboxylate

Comprehensive Overview of Diethyl 3,4-dihydroxyfuran-2,5-dicarboxylate (CAS No. 6270-57-1)

Diethyl 3,4-dihydroxyfuran-2,5-dicarboxylate (CAS No. 6270-57-1) is a specialized organic compound that has garnered significant attention in the fields of synthetic chemistry, pharmaceuticals, and material science. This ester derivative of furan is characterized by its unique molecular structure, which includes two hydroxyl groups and two ester functionalities. The compound's versatility makes it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of bioactive compounds and functional materials.

The growing interest in Diethyl 3,4-dihydroxyfuran-2,5-dicarboxylate is driven by its potential applications in green chemistry and sustainable manufacturing. Researchers are increasingly focusing on eco-friendly synthesis methods, and this compound's ability to serve as a precursor for biodegradable polymers aligns with global trends toward reducing environmental impact. Its role in the production of renewable materials and bio-based chemicals has made it a subject of numerous studies, particularly in the context of circular economy initiatives.

One of the most frequently asked questions about Diethyl 3,4-dihydroxyfuran-2,5-dicarboxylate revolves around its synthesis and purification. The compound is typically synthesized through esterification reactions involving 3,4-dihydroxyfuran-2,5-dicarboxylic acid and ethanol. Advanced techniques such as catalytic esterification and microwave-assisted synthesis have been explored to improve yield and efficiency. These methods are often highlighted in academic literature and patent filings, reflecting the compound's industrial relevance.

In the pharmaceutical sector, Diethyl 3,4-dihydroxyfuran-2,5-dicarboxylate is investigated for its potential as a building block in drug discovery. Its furan core is a common motif in many biologically active molecules, including antioxidants and anti-inflammatory agents. Recent studies have explored its derivatives for their ability to modulate cellular pathways, making it a promising candidate for the development of novel therapeutics. This aligns with the increasing demand for small-molecule drugs and targeted therapies in modern medicine.

From a material science perspective, Diethyl 3,4-dihydroxyfuran-2,5-dicarboxylate is valued for its role in the synthesis of functional polymers and coordination complexes. Its dihydroxy and dicarboxylate groups provide multiple sites for chemical modification, enabling the creation of materials with tailored properties. For instance, researchers have utilized this compound to develop conductive polymers for use in flexible electronics and energy storage devices. Such applications are particularly relevant in the context of the booming wearable technology and renewable energy markets.

The compound's stability and solubility profile are also topics of interest. Diethyl 3,4-dihydroxyfuran-2,5-dicarboxylate exhibits moderate solubility in polar organic solvents, which facilitates its handling in laboratory and industrial settings. However, optimizing its solubility for specific applications remains an active area of research, especially for formulations requiring aqueous compatibility or enhanced bioavailability.

In summary, Diethyl 3,4-dihydroxyfuran-2,5-dicarboxylate (CAS No. 6270-57-1) is a multifaceted compound with broad applicability across multiple scientific disciplines. Its relevance to sustainable chemistry, pharmaceutical innovation, and advanced materials ensures its continued prominence in research and development. As industries increasingly prioritize sustainability and efficiency, this compound is poised to play a pivotal role in shaping future technological advancements.